1-Hydroxybenzotriazole
1-Hydroxybenzotriazole
1-Hydroxybenzotriazole is a member of benzotriazoles.
Brand Name:
Vulcanchem
CAS No.:
2592-95-2
VCID:
VC20839670
InChI:
InChI=1S/C6H5N3O/c10-9-6-4-2-1-3-5(6)7-8-9/h1-4,10H
SMILES:
C1=CC=C2C(=C1)N=NN2O
Molecular Formula:
C6H5N3O
Molecular Weight:
135.12 g/mol
1-Hydroxybenzotriazole
CAS No.: 2592-95-2
Cat. No.: VC20839670
Molecular Formula: C6H5N3O
Molecular Weight: 135.12 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | 1-Hydroxybenzotriazole is a member of benzotriazoles. |
---|---|
CAS No. | 2592-95-2 |
Molecular Formula | C6H5N3O |
Molecular Weight | 135.12 g/mol |
IUPAC Name | 1-hydroxybenzotriazole |
Standard InChI | InChI=1S/C6H5N3O/c10-9-6-4-2-1-3-5(6)7-8-9/h1-4,10H |
Standard InChI Key | ASOKPJOREAFHNY-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)N=NN2O |
Canonical SMILES | C1=CC=C2C(=C1)N=NN2O |
Melting Point | 157.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator